9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H15N5O3/c1-17-11-10(12(20)16-14(17)21)19-6-3-5-18(13(19)15-11)8-9-4-2-7-22-9/h2,4,7H,3,5-6,8H2,1H3,(H,16,20,21)
• InChI Key: HVAGUUWVWIVBKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N3CCCN(C3=N2)CC4=CC=CO4
• Molecular Formula: C14H15N5O3
• Molecular Weight: 301.30 g/mol

Description

“9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a pyrimidine derivative. Pyrimidine ring and its fused derivatives have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives possess promising anticancer activity.

Synthesis Analysis

The synthesis of pyrimidine derivatives has been reported in several studies. For instance, the uracil derivatives were subjected to Vilsmeier reaction to give the intermediate derivative, which was then treated with triethylamine and cyanoacetamide in ethanol, to afford the target compounds.

Molecular Structure Analysis

The molecular structure of “9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is characterized by a pyrimidine ring fused with a purine ring. The pyrimidine ring contains nitrogen at 1 and 3 positions.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives have been explored in various studies. For instance, the nucleophilic substitution reaction of manganocene with an equimolar amount of the Li+ salt of 1,3,4,6,7,8-hexahydro-2H-pyrimido[1,2-α]pyrimidine (hppH) affords the neutral dimer.

Physical And Chemical Properties Analysis

The physical and chemical properties of “9-(furan-2-ylmethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” can be inferred from its molecular formula C9H9N3O3. It has an average mass of 207.186 Da and a monoisotopic mass of 207.064392 Da.

Scientific Research Applications

Pharmaceuticals

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Resin Production

. Resins are highly viscous substances that harden permanently. They are used in a wide range of applications including art, jewelry, and industrial uses.

Agrochemicals

. Agrochemicals include pesticides, fertilizers, and other chemical products used in agriculture.

Lacquers

. Lacquers are a type of hard and potentially shiny coating or finish that can be applied to materials such as wood or metal.

Antimicrobial Agents

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Anticancer Agents

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Bioactivity

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Antibacterial Activity

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Mechanism of Action

Pyrimidine derivatives exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

The future directions in the research of pyrimidine derivatives are promising. Due to their diverse biological potential and promising anticancer activity, more potent and efficacious anticancer drugs with pyrimidine scaffold are expected to be developed.